Cas no 1233342-51-2 (2-(Cyclohex-2-en-1-yl)-5-methylthiophene)

• Product Name: 2-(Cyclohex-2-en-1-yl)-5-methylthiophene
• CAS No: 1233342-51-2
• MF: C₁₁H₁₄S
• MW: 178.293861865997
• MDL: MFCD30499726
• CID: 5177411
• PubChem ID: 101510408
• Update Time: 2025-06-22

2-(Cyclohex-2-en-1-yl)-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclohex-2-en-1-yl)-5-methylthiophene
• 2-(2-Cyclohexenyl)-5-methylthiophene
• Thiophene, 2-(2-cyclohexen-1-yl)-5-methyl-

• MDL： MFCD30499726
• Inchi： 1S/C11H14S/c1-9-7-8-11(12-9)10-5-3-2-4-6-10/h3,5,7-8,10H,2,4,6H2,1H3
• InChI Key： CJXMSQHQXJQQEO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1C=CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2

Additional information on 2-(Cyclohex-2-en-1-yl)-5-methylthiophene

Comprehensive Overview of 2-(Cyclohex-2-en-1-yl)-5-methylthiophene (CAS No. 1233342-51-2)

2-(Cyclohex-2-en-1-yl)-5-methylthiophene (CAS No. 1233342-51-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its cyclohexene and methylthiophene moieties, offers a versatile platform for chemical synthesis and material science research. Its molecular formula, C₁₁H₁₄S, reflects a balanced combination of aromatic and aliphatic features, making it a subject of interest for researchers exploring heterocyclic compounds and functionalized thiophenes.

The growing demand for high-performance organic materials has led to increased scrutiny of compounds like 2-(Cyclohex-2-en-1-yl)-5-methylthiophene. In the context of sustainable chemistry, this compound is often discussed for its potential role in green synthesis and biodegradable materials. Researchers are particularly interested in its electronic properties, which could be leveraged in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells. The compound's thiophene ring is known for its electron-rich nature, a feature highly valued in conjugated polymer development.

From a synthetic perspective, 2-(Cyclohex-2-en-1-yl)-5-methylthiophene (CAS No. 1233342-51-2) serves as a valuable intermediate in the preparation of more complex pharmaceutical scaffolds. While not directly used in drug formulations, its structural motifs are frequently encountered in medicinal chemistry research. The cyclohexene component, in particular, is a common feature in many bioactive molecules, sparking interest in its structure-activity relationships. Recent publications have explored its potential in catalysis and ligand design, especially in asymmetric synthesis applications.

The analytical characterization of 2-(Cyclohex-2-en-1-yl)-5-methylthiophene typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. In material science, its thermal stability and solubility properties are frequently investigated, as these parameters determine its suitability for various polymer blends and coating formulations. The compound's log P value and other physicochemical properties are also of interest to researchers working on QSAR modeling and molecular design.

In the context of industrial applications, 2-(Cyclohex-2-en-1-yl)-5-methylthiophene has shown promise in the development of specialty chemicals and advanced materials. Its potential use in corrosion inhibitors and lubricant additives has been explored, capitalizing on the sulfur-containing moiety's known properties. The compound's structure-property relationships continue to be an active area of investigation, particularly in relation to its molecular interactions and surface activity.

From an environmental standpoint, the biodegradation pathways of 2-(Cyclohex-2-en-1-yl)-5-methylthiophene are being studied to assess its ecological impact. This aligns with current trends in green chemistry and the pharmaceutical industry's focus on benign by design principles. The compound's potential metabolites and their environmental fate are subjects of ongoing research, particularly in light of increasing regulations surrounding chemical sustainability.

The commercial availability of 2-(Cyclohex-2-en-1-yl)-5-methylthiophene (CAS No. 1233342-51-2) has expanded in recent years, with several specialty chemical suppliers offering it for research purposes. Its pricing and supply chain considerations are often discussed in the context of scalable synthesis and process optimization. Researchers frequently search for information about its storage conditions, handling precautions, and compatibility with other reagents, reflecting the practical considerations in laboratory settings.

Looking forward, the scientific community anticipates continued interest in 2-(Cyclohex-2-en-1-yl)-5-methylthiophene as a building block for innovative materials and chemical entities. Its combination of aromatic and alicyclic characteristics presents unique opportunities for molecular engineering. As research in smart materials and functional additives progresses, this compound is likely to maintain its relevance in both academic and industrial chemistry circles.